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Introduction

Hexatriacontane (n-C36) is a long-chain n-alkane that serves as a significant biomarker in the
field of petroleum geochemistry. Its presence, abundance, and distribution within crude oils and
source rocks provide valuable insights into the origin of the organic matter, the depositional
environment of the source rock, and the thermal maturity of the petroleum system. This
application note details the role of hexatriacontane in petroleum exploration and provides
protocols for its analysis.

Biomarkers, or "molecular fossils," are organic compounds in the geosphere that can be
unambiguously linked to specific biological precursors. Long-chain n-alkanes, such as
hexatriacontane, are primarily derived from the epicuticular waxes of terrestrial higher plants.
[1] Consequently, their detection in petroleum samples is a strong indicator of a contribution
from land-plant-derived organic matter to the source rock that generated the oil.

The utility of hexatriacontane as a biomarker stems from its relative resistance to
biodegradation and its predictable thermal degradation pathways. This allows geochemists to
trace the origins of petroleum and assess the thermal history of a basin, critical components in
evaluating exploration prospects.

Data Presentation: Hexatriacontane Concentrations
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The concentration of hexatriacontane and other long-chain n-alkanes can vary significantly

depending on the type of source rock, the depositional environment, and the thermal maturity

of the petroleum. The following tables summarize typical concentration ranges observed in

various geological materials.

Sample Type

Concentration of
Long-Chain n-
Alkanes (>C22)

Hexatriacontane (n-
C36) Specific Data

Source
Depositional
Environment

Crude Oil (Waxy)

22.8 to 38.0 mg/qg oll

Often a significant
component of the
>C22 fraction

Terrestrial / Deltaic

Crude Oil (Non-waxy)

Lower abundance of

>C22 n-alkanes

Generally low to non-

detectable

Marine / Lacustrine

Source Rock

(Terrestrial)

High abundance, can
be twice the
concentration found in

associated crude oil

Prominent peak in the

n-alkane distribution

Terrestrial / Fluvio-

deltaic

Source Rock (Marine)

Low abundance of

long-chain n-alkanes

Typically very low to

absent

Marine Carbonate /
Shale

Coastal Sediments

405 to 220,626 ug/g
dry weight (total n-

Variable, depending

Mixed Marine and

on terrestrial input Terrestrial
alkanes)
664 to 145,285 ug/g ]
) Variable, reflects the
Tar Balls dry weight (total n- N/A

alkanes)

source oil

Geochemical Interpretation of Hexatriacontane

The presence and relative abundance of hexatriacontane and other long-chain n-alkanes are

used to infer several key characteristics of a petroleum system.

1. Organic Matter Source Input:
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High Abundance of n-C25 to n-C36: Indicates a significant contribution from terrestrial higher
plants to the source rock kerogen. This is because the epicuticular waxes of these plants are
rich in long-chain n-alkanes.

Low Abundance or Absence: Suggests a predominantly marine (e.g., algal or bacterial) or
lacustrine organic matter source, as these organisms typically produce shorter-chain n-
alkanes.

. Depositional Environment:

Terrestrial and Deltaic Environments: Source rocks deposited in these settings, such as coal
swamps and deltas, are more likely to receive substantial input from land plants and thus be
rich in hexatriacontane and its homologs.

Marine Environments: Source rocks from open marine environments generally have low
concentrations of long-chain n-alkanes.

. Thermal Maturity:

Immature to Early Mature Stage: Long-chain n-alkanes, including hexatriacontane, are
preserved.

Peak to Late Mature Stage: As thermal maturity increases, the long carbon chains of
molecules like hexatriacontane are "cracked" into smaller, lower molecular weight n-
alkanes. This results in a shift of the n-alkane distribution towards the lighter end. Therefore,
a low abundance of hexatriacontane in an otherwise terrestrial-sourced oil could indicate
high thermal maturity.

Logical Relationship Diagram
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Geochemical Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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